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Compound of Interest

Compound Name: Hepta-4,6-dienal

Cat. No.: B15436552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Hepta-4,6-
dienal, a polyunsaturated fatty aldehyde. Due to the existence of multiple isomers, this

document primarily focuses on the most well-documented isomer, (2E,4E)-Hepta-2,4-dienal,

while also providing available data for (4E)-hepta-4,6-dienal. It is crucial for laboratory

personnel to consult the specific safety data sheet (SDS) for the particular isomer in use.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Hepta-4,6-dienal is
fundamental to its safe handling. The following table summarizes key quantitative data for two

common isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15436552?utm_src=pdf-interest
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15436552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property (2E,4E)-Hepta-2,4-dienal (4E)-hepta-4,6-dienal

Molecular Formula C₇H₁₀O[1][2] C₇H₁₀O[3]

Molecular Weight 110.15 g/mol [1][2] 110.15 g/mol [3]

CAS Number 4313-03-5[2] 79280-39-0[3]

Appearance Yellow clear liquid (est)[4] Not specified

Boiling Point 576 °F / 302 °C (lit.)[5] Not specified

Melting Point 68 - 72 °F / 20 - 22 °C (lit.)[5] Not specified

Flash Point 150.00 °F TCC ( 65.56 °C. )[4] Not specified

Density
0.777 g/mL (77 °F / 25 °C) (lit.)

[5]
Not specified

Hazard Identification and GHS Classification
Hepta-4,6-dienal is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized framework for

communicating these hazards.

GHS Pictograms:
Warning

GHS Hazard Statements for (4E)-hepta-4,6-dienal[4]:
H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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GHS Hazard Statements for (2E,4E)-Hepta-2,4-dienal[1]
[3][7]:

H227: Combustible liquid.

H302: Harmful if swallowed.[2][6]

H311: Toxic in contact with skin.[2][6]

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[6]

Toxicological Data
The toxicological profile of Hepta-4,6-dienal underscores the need for careful handling to

minimize exposure. The following table summarizes available acute toxicity data.

Route of Exposure Species LD50 Value Reference

Oral Rat 1150 mg/kg [7]

Dermal Rabbit 313 mg/kg [7]

Dermal Guinea Pig > 5000 mg/kg [7]

Experimental Protocols for Safe Handling and
Storage
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel and the integrity of research.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Eye and Face Protection: Wear approved safety glasses with side-shields or a face shield.

Use equipment for eye protection tested and approved under appropriate government

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Heptadienal
https://pubchem.ncbi.nlm.nih.gov/compound/Hepta-2_4-dienal
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Heptadienal
https://pubchem.ncbi.nlm.nih.gov/compound/Hepta-2_4-dienal
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Heptadienal
https://pubchem.ncbi.nlm.nih.gov/compound/Hepta-2_4-dienal
https://pubchem.ncbi.nlm.nih.gov/compound/Hepta-2_4-dienal
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1436811.html
https://www.thegoodscentscompany.com/data/rw1436811.html
https://www.thegoodscentscompany.com/data/rw1436811.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15436552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


standards such as NIOSH (US) or EN 166 (EU).

Skin Protection:

Gloves: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique (without touching the glove's outer surface) to avoid skin contact.

Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.

Clothing: Wear a lab coat or other protective clothing.[8] For tasks with a higher risk of

exposure, a complete suit protecting against chemicals should be worn.[1]

Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with

appropriate cartridges (e.g., organic vapor) as a backup.[1] For situations where a respirator

is the sole means of protection, a full-face supplied-air respirator should be used.[1]

Respirators and their components must be tested and approved under relevant government

standards (e.g., NIOSH in the US).[1]

Handling Procedures
General Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or

mist. Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Do not eat, drink, or smoke in areas where the chemical is handled.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[9]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Take precautionary measures against static discharge.

Storage Procedures
Container: Keep the container tightly closed in a dry and well-ventilated place. Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.

Storage Conditions: Store in a cool place. Some sources recommend storage at -20°C for

one month or -80°C for six months for stock solutions.[10]
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Incompatibilities: Keep away from incompatible materials. While specific incompatibilities for

Hepta-4,6-dienal are not detailed in the provided results, it is prudent to avoid strong

oxidizing agents, strong bases, and strong reducing agents.

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving Hepta-4,6-
dienal.

First-Aid Measures
General Advice: Move the affected person out of the dangerous area and consult a

physician. Show the safety data sheet to the doctor in attendance.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Take the victim

immediately to the hospital. Consult a physician.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Accidental Release Measures
Personal Precautions: Wear appropriate respiratory protection and avoid breathing vapors,

mist, or gas.[1] Ensure adequate ventilation.[1] Remove all sources of ignition.[1] Evacuate

personnel to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not

let the product enter drains.[1]

Methods for Cleaning Up: Contain the spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a

container for disposal according to local / national regulations.[1]
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Disposal Considerations
Product: This combustible material may be burned in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Contaminated Packaging: Dispose of as unused product.[1] All disposal practices must be in

accordance with local, state, and federal regulations.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Hepta-4,6-dienal
from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

http://www.mu-intel.com/upload/msds/20140211022245.pdf
http://www.mu-intel.com/upload/msds/20140211022245.pdf
https://www.benchchem.com/product/b15436552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15436552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage

Experiment Preparation

Handling and Use

Cleanup and Disposal

Emergency Response
Receive Shipment

Inspect Container for Damage

Check Integrity

Store in Cool, Dry, Well-Ventilated Area

If OK

Review Safety Data Sheet

Begin Work

Don Appropriate PPE

Prepare Fume Hood

Transfer Chemical

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

Doff and Dispose of PPE

Spill Occurs

Evacuate Area

Personnel Exposure

Administer First Aid

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Hepta-4,6-dienal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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